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CAS No.: 10531-13-2

Cat. No.: B082098

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of the
Cyanomethyl Group in Complex Molecule Synthesis
The introduction of a cyanomethyl (-CH₂CN) moiety is a cornerstone transformation in modern

organic synthesis, particularly within the pharmaceutical and agrochemical industries. The

nitrile group serves as a versatile synthetic handle, readily convertible into a wide array of other

functional groups, including primary amines, carboxylic acids, amides, and tetrazoles. This

flexibility makes cyanomethylated intermediates highly valuable building blocks for the

construction of complex molecular architectures and the exploration of new chemical space in

drug discovery.

Cyanomethyl benzenesulfonate has emerged as a potent and effective reagent for the

introduction of the cyanomethyl group. As a crystalline, stable solid, it offers significant

advantages in handling and storage over lachrymatory and volatile cyanomethyl halides. The
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benzenesulfonate group is an excellent leaving group, facilitating efficient nucleophilic

substitution under a variety of reaction conditions. This application note provides a

comprehensive guide to the scalable synthesis of cyanomethyl benzenesulfonate and its

application in the cyanomethylation of active methylene compounds, a key step in the

synthesis of valuable intermediates like β-keto nitriles and substituted malonates.

I. Synthesis of Cyanomethyl Benzenesulfonate: A
Scalable Protocol
The preparation of cyanomethyl benzenesulfonate is achieved through the reaction of

benzenesulfonyl chloride with glycolonitrile (cyanomethyl alcohol) in the presence of a base to

neutralize the HCl byproduct.[1] This protocol has been adapted for scalability, with a focus on

safety and yield.

Reaction Workflow: Synthesis of Cyanomethyl
Benzenesulfonate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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